Cas no 137352-77-3 (2-Methyl-5-(1H-pyrrol-1-yl)aniline)

• Product Name: 2-Methyl-5-(1H-pyrrol-1-yl)aniline
• CAS No: 137352-77-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD03725037
• CID: 1072576
• PubChem ID: 1081838
• Update Time: 2025-04-20

2-Methyl-5-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(1H-pyrrol-1-yl)aniline
• 2-Methyl-5-pyrrol-1-yl-phenylamine
• 2-methyl-5-pyrrolylphenylamine
• AC1LLBPF
• CTK4C0753
• MolPort-002-003-122
• SBB010550
• SureCN654342
• Benzenamine, 2-methyl-5-(1H-pyrrol-1-yl)-
• EN300-8051701
• SCHEMBL654342
• 2-methyl-5-pyrrol-1-ylaniline
• SB62340
• AB01324099-02
• NCGC00329756-01
• 2-methyl-5-(1H-pyrrol-1-yl)phenylamine
• G46622
• 137352-77-3
• 2-methyl-5-(pyrrol-1-yl)aniline
• DTXSID60360132
• [2-methyl-5-(1H-pyrrol-1-yl)phenyl]amine
• AKOS000113292
• CS-0359318
• STK204989

• MDL： MFCD03725037
• Inchi： 1S/C11H12N2/c1-9-4-5-10(8-11(9)12)13-6-2-3-7-13/h2-8H,12H2,1H3
• InChI Key： NWWCJFJCEIFBAZ-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 327.7±35.0 °C at 760 mmHg
• Flash Point: 152.0±25.9 °C
• PSA: 30.95
• LogP: 1.2
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-5-(1H-pyrrol-1-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles